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Compound of Interest

Compound Name: Nnc-55-0396

Cat. No.: B1679359

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides essential procedural
guidance for the personal protective equipment (PPE), handling, and disposal of NNC-55-0396,
a selective T-type calcium channel blocker.

Personal Protective Equipment (PPE) and Safety
Measures

Adherence to proper safety protocols is critical to minimize exposure and ensure a safe
laboratory environment. The following table summarizes the required personal protective
equipment and safety measures when handling NNC-55-0396.
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Category

Item

Specification

Eye/Face Protection

Safety Goggles

Tightly fitting with side-shields,
conforming to EN 166 (EU) or
NIOSH (US) standards.[1]

Skin Protection

Gloves

Chemical-impermeable gloves,
inspected prior to use. Must
satisfy EU Directive
89/686/EEC and EN 374
standard.[1]

Protective Clothing

Fire/flame resistant and

impervious clothing.[1]

A full-face respirator is

recommended if exposure

Respiratory Protection Respirator o o
limits are exceeded or irritation
is experienced.[1]

_ _ o Handle in a well-ventilated

Engineering Controls Ventilation

place.[1]

Emergency Exits

Ensure clear access to

emergency exits and a

designated risk-elimination

area.[1]

Operational Plan: Handling and Storage

Handling: When working with NNC-55-0396, it is crucial to avoid the formation of dust and

aerosols.[1] Use non-sparking tools to prevent fire from electrostatic discharge.[1] All handling

should be performed in a well-ventilated area, and direct contact with skin and eyes must be

avoided.[1]

Storage: Store NNC-55-0396 in a tightly closed container in a dry, cool, and well-ventilated

place.[1]

Accidental Release and First Aid
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Accidental Release Measures: In the event of a spill, immediately evacuate personnel to a safe
area.[1] Avoid dust formation and breathing vapors, mist, or gas.[1] Ensure adequate ventilation
and remove all sources of ignition.[1] Personnel involved in cleanup should wear appropriate
personal protective equipment, including chemical-impermeable gloves.[1] Prevent the
chemical from entering drains.[1]

First Aid Procedures:

Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

Inhalation ) o T ) )
provide artificial respiration and seek immediate
medical attention.[1]

Immediately remove contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Rinse with pure water for at least 15 minutes
Eye Contact
and consult a doctor.[1]

Rinse mouth with water. Do not induce vomiting.
_ Never give anything by mouth to an
Ingestion . ]
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Disposal Plan

All waste material containing NNC-55-0396 must be collected and disposed of in accordance
with appropriate local and national laws and regulations.[1] The chemical should be kept in
suitable, closed containers for disposal.[1] Use spark-proof tools and explosion-proof
equipment during the disposal process.[1]

Experimental Workflow for Safe Handling

The following diagram illustrates the procedural workflow for the safe handling of NNC-55-
0396, from preparation to disposal.
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Safe Handling Workflow for NNC-55-0396
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Caption: Procedural workflow for the safe handling of NNC-55-0396.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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